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molecular formula C11H14FNO2 B8621224 Ethyl 2-(4-amino-3-fluorophenyl)propanoate

Ethyl 2-(4-amino-3-fluorophenyl)propanoate

Cat. No. B8621224
M. Wt: 211.23 g/mol
InChI Key: UXHLBQPDUXOYBB-UHFFFAOYSA-N
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Patent
US08946204B2

Procedure details

A suspension of ethyl 2-(3-fluoro-4-nitrophenyl)propanoate (8.3 g, 34.41 mmol) and Pd/C (10% Pd) in EtOH (170 mL) was hydrogenated for 1 h under a hydrogen atmosphere (2.5 bar, 22° C.). The suspension was removed by filtration, concentrated under vacuum and purified by column chromatography (SiO2, ethyl acetate/hexane 1:5) to obtain ethyl 2-(4-amino-3-fluorophenyl)propanoate (6.4 g, 77%).
Quantity
8.3 g
Type
reactant
Reaction Step One
Name
Quantity
170 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]([CH:11]([CH3:17])[C:12]([O:14][CH2:15][CH3:16])=[O:13])[CH:5]=[CH:6][C:7]=1[N+:8]([O-])=O>CCO.[Pd]>[NH2:8][C:7]1[CH:6]=[CH:5][C:4]([CH:11]([CH3:17])[C:12]([O:14][CH2:15][CH3:16])=[O:13])=[CH:3][C:2]=1[F:1]

Inputs

Step One
Name
Quantity
8.3 g
Type
reactant
Smiles
FC=1C=C(C=CC1[N+](=O)[O-])C(C(=O)OCC)C
Name
Quantity
170 mL
Type
solvent
Smiles
CCO
Name
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
(2.5 bar, 22° C.)
CUSTOM
Type
CUSTOM
Details
The suspension was removed by filtration
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under vacuum
CUSTOM
Type
CUSTOM
Details
purified by column chromatography (SiO2, ethyl acetate/hexane 1:5)

Outcomes

Product
Details
Reaction Time
1 h
Name
Type
product
Smiles
NC1=C(C=C(C=C1)C(C(=O)OCC)C)F
Measurements
Type Value Analysis
AMOUNT: MASS 6.4 g
YIELD: PERCENTYIELD 77%
YIELD: CALCULATEDPERCENTYIELD 88.1%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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